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Compound of Interest

Compound Name: 2-Butene

Cat. No.: B3417486

Application Notes and Protocols for Liquefied 2-
Butene Gas

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of liqguefied 2-Butene gas. Adherence to these guidelines is critical to ensure a safe laboratory
environment.

Physical and Chemical Properties

Liquefied 2-Butene is a colorless, flammable gas.[1] Understanding its properties is essential
for safe handling.
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Property Value References
Chemical Formula C4H8 [2]
Physical State Liquefied gas [1]

Odorless to a faint
Odor [1]
hydrocarbon smell

Melting/Freezing Point -139 °C (-218 °F) [11[3]
Initial Boiling Point 3.7 °C (38.7 °F) [1][3]
Flammability Extremely flammable gas [11[3114]
Upper Flammability Limit 10 %(V) [1]
Auto-ignition Temperature No data available

Vapor Pressure No data available

) Vapors are heavier than air
Vapor Density [3]
and may spread along floors.

Hazard Identification and Safety Precautions

2-Butene is classified as an extremely flammable gas and is supplied as a gas under pressure,
which may explode if heated.[1][3][4] It can displace oxygen and cause rapid suffocation.[1][5]
Contact with the rapidly expanding gas may cause burns or frostbite.[2][5]

Hazard Statements:

o Extremely flammable gas.[1][3][4]

o Contains gas under pressure; may explode if heated.[1][3][4]
e May displace oxygen and cause rapid suffocation.[1][5]

e May cause genetic defects.[1]

e May cause cancer.[1]
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Precautionary Measures:
e Read and understand all safety information before use.[1][5]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][4] No smoking.[1]

[4]
e Use only non-sparking tools.[2][4][5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[5]
o Wear protective gloves, clothing, eye, and face protection.[1]
e Work in a well-ventilated area.[6]
e Ground and bond all containers and transfer equipment to prevent static discharge.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling liquefied 2-Butene.
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PPE Category

Specification

References

Eye and Face

Chemical safety goggles or
safety glasses. A face shield
should be worn when there is

a risk of splashes.

[2105]71(8]

Protective, cold-insulating

gloves are required. Neoprene

Hand o [2][8]
or nitrile rubber gloves are
suggested.
Wear suitable protective,
flame-retardant clothing. A lab
Body coat and, for larger quantities, [21[41[7118]

a chemical-resistant apron or

suit is advised.

Respiratory

In case of inadequate
ventilation, wear an
appropriate respirator. A
NIOSH-approved respirator
with an organic vapor cartridge
may be necessary if exposure

limits are exceeded.

(21718l

Footwear

Safety shoes are
recommended. Closed-toe,
chemical-resistant shoes are

necessary.

[2]141(7]

Experimental Protocols
Receiving and Transporting Gas Cylinders

 Visually inspect cylinders for any signs of damage or leaks upon receipt.

o Ensure the cylinder is properly labeled with the correct chemical name and hazard warnings.

o Use a suitable hand truck for moving cylinders; do not roll or drag them.[5]
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Keep the valve protection cap in place until the cylinder is secured and ready for use.[9]

Cylinder Storage Protocol

Store cylinders in a well-ventilated, dry location, away from heat and ignition sources.[2][6]

Protect cylinders from direct sunlight and do not expose them to temperatures exceeding
50°C.[2]

Store cylinders in an upright position and secure them with chains to prevent falling.[2][10]

Separate 2-Butene cylinders from oxygen and other oxidizing gases by at least 20 feet or by
a noncombustible barrier at least 5 feet high with a fire-resistance rating of at least one-half
hour.[6]

Ensure that storage areas are located away from elevators, stairs, or high-traffic areas.[6]

Keep readily ignitable materials such as weeds and long dry grass at least 10 feet away from
any container.[11]

Gas Handling and Usage Protocol

Work in a certified chemical fume hood or a well-ventilated area.[7]
Ensure that a safety shower and eyewash station are accessible and functional.[1][7]
Ground and bond all equipment before use to prevent static electricity.[4][7]

Use a regulator and other equipment specifically designed for flammable gases and rated for
the cylinder pressure.[5]

Open the cylinder valve slowly and carefully.[10]

Before each use, check the system for leaks using a soapy water solution or an appropriate
leak detection instrument.[4][12] Do not use an open flame to check for leaks.[12]

Close the cylinder valve after each use and when the cylinder is empty.[5]
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Emergency Procedures
Leak Response

 In case of a leak, immediately evacuate the area and shut off all ignition sources.[5] No
flares, smoking, or flames in the hazard area.[5]

e If it can be done without risk, stop the leak.[5]
e Ventilate the area to disperse the gas.

o For large spills, consider an initial downwind evacuation for at least 800 meters (1/2 mile).[1]

Fire Response

« If a cylinder is involved in a fire, do not extinguish a leaking gas fire unless the leak can be
stopped safely.[3][4]

o Use a water spray to cool exposed containers.[8]
« If a container is venting or has discolored due to heat, withdraw immediately.[1]

o Emergency responders should wear appropriate PPE, including a self-contained breathing
apparatus (SCBA).[3][8]

First Aid

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.[5]

o Skin Contact: In case of contact with rapidly expanding gas, which can cause frostbite, flush
the affected area with lukewarm water. Do not rub the area. Seek medical attention.[2][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.[5]

 Ingestion: Ingestion is not considered a potential route of exposure.[5]
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Visualized Workflows
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Caption: Workflow for Safe Handling of Liquefied 2-Butene Cylinders.
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Caption: Emergency Response Protocol for a Liquefied 2-Butene Leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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liquefied-2-butene-gas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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